Cas no 89291-24-7 (Boronic acid, [2-[(acetylmethylamino)methyl]phenyl]-)
89291-24-7 structure
Product Name:Boronic acid, [2-[(acetylmethylamino)methyl]phenyl]-
CAS No:89291-24-7
MF:C10H14BNO3
MW:207.034062862396
CID:605279
PubChem ID:71323415
Update Time:2025-04-19
Boronic acid, [2-[(acetylmethylamino)methyl]phenyl]- Chemical and Physical Properties
Names and Identifiers
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- Boronic acid, [2-[(acetylmethylamino)methyl]phenyl]-
- [2-[(2-oxopropylamino)methyl]phenyl]boronic acid
- (2-{[(2-Oxopropyl)amino]methyl}phenyl)boronic acid
- 89291-24-7
- DTXSID20753006
- (2-(((2-oxopropyl)amino)methyl)phenyl)boronic acid
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- Inchi: 1S/C10H14BNO3/c1-8(13)6-12-7-9-4-2-3-5-10(9)11(14)15/h2-5,12,14-15H,6-7H2,1H3
- InChI Key: UAZVHRBJJZXKGF-UHFFFAOYSA-N
- SMILES: OB(C1C=CC=CC=1CNCC(C)=O)O
Computed Properties
- Exact Mass: 207.1066735g/mol
- Monoisotopic Mass: 207.1066735g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 211
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 69.6Ų
Experimental Properties
- PSA: 69.56000
- LogP: -0.56410
Boronic acid, [2-[(acetylmethylamino)methyl]phenyl]- Related Literature
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
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